Cas no 1805335-20-9 (3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol)

3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol is a fluorinated pyridine derivative with a unique structural profile, combining amino, difluoromethyl, trifluoromethyl, and hydroxymethyl functional groups. This compound exhibits potential utility as an intermediate in pharmaceutical and agrochemical synthesis, where its fluorine-rich structure may enhance bioactivity and metabolic stability. The presence of multiple electron-withdrawing groups can influence reactivity, making it valuable for selective derivatization. Its polar functional groups also improve solubility in organic and aqueous media, facilitating further chemical modifications. The compound's well-defined molecular architecture makes it suitable for applications requiring precise structural control, such as ligand design or material science. Proper handling under inert conditions is recommended due to potential sensitivity.

3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol structure

1805335-20-9 structure

Product Name:3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol

CAS No:1805335-20-9

MF:C₈H₇F₅N₂O

MW:242.145999193192

CID:4858051

Update Time:2025-08-05

3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol
- Inchi： 1S/C8H7F5N2O/c9-7(10)5-3(2-16)1-4(14)6(15-5)8(11,12)13/h1,7,16H,2,14H2
- InChI Key： RSXDXJIBTIZAGX-UHFFFAOYSA-N
- SMILES： FC(C1C(CO)=CC(=C(C(F)(F)F)N=1)N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 235
XLogP3: 0.9
Topological Polar Surface Area: 59.1

3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029063713-1g	3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol	1805335-20-9	97%	1g	$1,490.00	2022-04-01

3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol

3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805335-20-9): An Overview

3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805335-20-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1805335-20-9, is characterized by its unique structural features, including a pyridine ring, an amino group, a difluoromethyl substituent, and a trifluoromethyl group. These functional groups contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of 3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol is of particular interest due to its multifunctional nature. The presence of the pyridine ring provides a rigid and planar structure, which can enhance the compound's binding affinity to specific protein targets. The amino group can participate in hydrogen bonding interactions, while the difluoromethyl and trifluoromethyl substituents introduce significant electronic and steric effects that can modulate the compound's pharmacological properties.

Recent studies have explored the potential of 3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol as a lead compound for drug discovery. One notable application is in the development of inhibitors for kinases, which are key enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer. The compound's ability to selectively target specific kinases without affecting other critical enzymes makes it a promising candidate for therapeutic intervention.

In addition to its potential as a kinase inhibitor, 3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, involve complex signaling pathways that can be modulated by small molecules like this compound. Preclinical studies have shown that it can effectively reduce inflammation by inhibiting key inflammatory mediators and pathways.

The synthesis of 3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol has been optimized using modern synthetic techniques, ensuring high yields and purity. The process typically involves multiple steps, including the formation of the pyridine ring, introduction of the difluoromethyl and trifluoromethyl groups, and final functionalization with the amino group. These synthetic methods are well-documented in the literature and have been refined to improve scalability and cost-effectiveness for large-scale production.

The pharmacokinetic properties of 3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol have also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral or injectable drug. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, 3-Amino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805335-20-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable lead compound for the development of new drugs targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in drug discovery.